![molecular formula C9H12ClNO B2423630 (3S)-3-amino-2,3-dihydro-1H-inden-5-ol hydrochloride CAS No. 1821520-81-3](/img/structure/B2423630.png)
(3S)-3-amino-2,3-dihydro-1H-inden-5-ol hydrochloride
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Overview
Description
“(3S)-3-amino-2,3-dihydro-1H-inden-5-ol hydrochloride” is a hydrochloride salt of an organic compound. Hydrochloride salts are commonly used in medications to improve their water solubility . The organic base of this compound seems to be a derivative of indene, which is a polycyclic hydrocarbon. It also contains an amino group and a hydroxyl group, which could potentially participate in various chemical reactions.
Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by its functional groups. The amino and hydroxyl groups could potentially participate in a variety of reactions, such as condensation, substitution, or redox reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as solubility, melting point, boiling point, and reactivity. These properties would be influenced by the compound’s molecular structure and functional groups .
Scientific Research Applications
Efficient Synthesis Approaches : The compound (3S)-3-amino-2,3-dihydro-1H-inden-5-ol hydrochloride has been a subject of interest in the field of organic synthesis. A related compound, 5,6-diethyl-2,3-dihydro-1H-inden-2-amine hydrochloride, was synthesized efficiently and economically from commercially available 2-aminoindan, demonstrating the potential for synthesizing similar compounds in an efficient manner (Prashad et al., 2006).
Study of Polymorphism : Polymorphic forms of ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl} propanoate hydrochloride, a structurally related compound, have been characterized using various spectroscopic and diffractometric techniques. These studies contribute to understanding the physical and chemical characteristics of similar compounds (Vogt et al., 2013).
DNA Binding Activity of Chiral Schiff Bases : Chiral Schiff Bases derived from compounds similar to this compound have been shown to interact with DNA, suggesting potential biological applications. The study aimed to investigate the effects of remote substituents on the structure and DNA binding activity of these bases (Bora et al., 2021).
Synthesis of Derivatives and Evaluation as Ligands : Enantiomeric pairs of derivatives of 2,3-dihydro-1H-indene, structurally related to the compound , were synthesized and evaluated for their affinity at dopamine D1 and D2 receptors. This indicates the potential of similar compounds in neurological research (Claudi et al., 1996).
Antitumor Activity of Related Compounds : Tertiary aminoalkanol hydrochlorides, structurally related to this compound, have shown potential antitumor activity. This research opens the door for similar compounds to be tested in the field of oncology (Isakhanyan et al., 2016).
Absolute Configuration of Related Compounds : The absolute configuration of similar compounds, such as (+)-cis-2,3-dihydro-2-[(methylamino)methyl]-1-[4-(trifluoromethyl)phenoxy]-1H-indene hydrochloride, has been established, which is critical for understanding the stereochemistry and its implications in biological activities (Michals & Smith, 1993).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
(3S)-3-amino-2,3-dihydro-1H-inden-5-ol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO.ClH/c10-9-4-2-6-1-3-7(11)5-8(6)9;/h1,3,5,9,11H,2,4,10H2;1H/t9-;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJLALHYSNFSWQZ-FVGYRXGTSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1N)C=C(C=C2)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2=C([C@H]1N)C=C(C=C2)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1821520-81-3 |
Source
|
Record name | (S)-3-Amino-indan-5-ol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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